2-bromo-6-fluoro-4-nitrobenzamide
Overview
Description
2-Bromo-6-fluoro-4-nitrobenzamide, also known as 2BFN, is an organobromine compound with the molecular formula C7H4BrFN2O2. It is a colorless crystalline solid that is soluble in organic solvents. 2BFN is a versatile reagent that is used in a variety of synthetic and analytical applications. It is also a useful building block for the synthesis of pharmaceuticals, agrochemicals, and other organic compounds.
Mechanism of Action
2-bromo-6-fluoro-4-nitrobenzamide acts as a nucleophilic reagent in organic synthesis. It reacts with electron-rich substrates to form adducts, which are then converted into the desired product. The reaction is typically carried out in the presence of a base, such as sodium hydroxide or potassium hydroxide.
Biochemical and Physiological Effects
2-bromo-6-fluoro-4-nitrobenzamide has been shown to be non-toxic in laboratory studies. It does not produce any significant biochemical or physiological effects in animals or humans.
Advantages and Limitations for Lab Experiments
2-bromo-6-fluoro-4-nitrobenzamide is a versatile reagent that is widely used in organic synthesis. It is relatively inexpensive and easy to obtain. However, it is not very stable and can decompose in the presence of light or heat.
Future Directions
There are a number of potential future directions for the use of 2-bromo-6-fluoro-4-nitrobenzamide. It could be used in the synthesis of more complex organic molecules, such as peptides, proteins, and nucleic acids. It could also be used as a catalyst in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. In addition, 2-bromo-6-fluoro-4-nitrobenzamide could be used in the synthesis of new materials, such as polymers and nanomaterials. Finally, 2-bromo-6-fluoro-4-nitrobenzamide could be used in the development of new analytical techniques, such as chromatography and mass spectrometry.
Synthesis Methods
2-bromo-6-fluoro-4-nitrobenzamide can be synthesized from the reaction of 2-bromo-6-fluoroaniline with nitrobenzene in the presence of a base. The reaction is carried out at a temperature of about 100°C for several hours. The yield is typically around 70%.
Scientific Research Applications
2-bromo-6-fluoro-4-nitrobenzamide is used in a variety of scientific research applications. It is used as an analytical reagent in the synthesis of pharmaceuticals, agrochemicals, and other organic compounds. It is also used as a catalyst in organic synthesis. In addition, 2-bromo-6-fluoro-4-nitrobenzamide is used in the synthesis of peptides, proteins, and nucleic acids.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromo-6-fluoro-4-nitrobenzamide involves the bromination of 6-fluoro-4-nitrobenzamide followed by nitration of the resulting product and subsequent bromination of the nitro group.", "Starting Materials": [ "6-fluoro-4-nitrobenzamide", "Bromine", "Concentrated nitric acid", "Sulfuric acid", "Acetic acid", "Sodium nitrite", "Hydrochloric acid", "Sodium hydroxide", "Ice" ], "Reaction": [ "Step 1: Bromination of 6-fluoro-4-nitrobenzamide using bromine in acetic acid to yield 2-bromo-6-fluoro-4-nitrobenzamide", "Step 2: Nitration of 2-bromo-6-fluoro-4-nitrobenzamide using concentrated nitric acid and sulfuric acid to yield 2-bromo-4-nitro-6-fluorobenzamide", "Step 3: Bromination of the nitro group in 2-bromo-4-nitro-6-fluorobenzamide using sodium nitrite and hydrochloric acid followed by treatment with sodium hydroxide and ice to yield 2-bromo-6-fluoro-4-nitrobenzamide" ] } | |
CAS RN |
1807088-76-1 |
Product Name |
2-bromo-6-fluoro-4-nitrobenzamide |
Molecular Formula |
C7H4BrFN2O3 |
Molecular Weight |
263 |
Purity |
95 |
Origin of Product |
United States |
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